8-Hydroxyoctadecanoic acid

• IUPAC Name: 8-hydroxyoctadecanoic acid
• InChI: InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-11-14-17(19)15-12-9-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
• InChI Key: YYWHSFVJGXJTKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(CCCCCCC(=O)O)O
• Molecular Formula: C18H36O3
• DSSTOX Substance ID: DTXSID40326993
• Molecular Weight: 300.5 g/mol
• CAS RN: 6807-91-6

Description

8-Hydroxyoctadecanoic acid is a useful research compound. Its molecular formula is C18H36O3 and its molecular weight is 300.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Role in Inflammation and Metabolic Syndrome

8-Hydroxyoctadecanoic acid, as a derivative of linoleic acid, plays a significant role in the regulation of inflammatory processes related to metabolic syndrome and cancer. The derivatives of linoleic acid, including hydroxyoctadecadienoic acids, are crucial in regulating inflammation relevant to metabolic processes associated with atherogenesis and cancer. These compounds impact the alteration of airway smooth muscles, sensitivity to pain, and the regulation of endogenous steroid hormones linked to metabolic syndrome. They also influence cell adhesion molecules, pivotal in regulating inflammatory processes involving transcription factor pathways, thus altering metabolic processes. However, the exact roles of these derivatives in the progression of target disorders are complex, and understanding their functions at different stages is crucial. Novel pharmacological approaches might help in regulating inflammation beneficially by altering the synthesis or introducing synthesized linoleic acid derivatives (Vangaveti et al., 2016).

2. Biomarker in Various Health Conditions

8-Hydroxyoctadecanoic acid derivatives, such as 8-hydroxy-2′-deoxyguanosine (8-OHdG), have been used as biomarkers for oxidative DNA damage in various health conditions, including occupational exposure to nanomaterials, medical ionizing radiation, cardiovascular disease, and periodontal disease. These biomarkers are critical in understanding the oxidative stress and damage at the cellular level, caused by factors like radiation exposure, and have been linked to the development and progression of diseases such as cancer, cardiovascular diseases, and periodontal diseases (Shekaftik et al., 2021; AbuArrah et al., 2021; Kroese & Scheffer, 2014; Paredes-Sánchez et al., 2018).

3. Antioxidant Activity and Therapeutic Potential

8-Hydroxyoctadecanoic acid derivatives exhibit various biological activities, including antioxidant, anti-cancer, antimicrobial, and anti-inflammatory effects. The therapeutic properties of these derivatives, such as syringic acid, are attributed to the presence of methoxy groups on the aromatic ring. These properties are crucial in the management of diseases like diabetes, cancer, and inflammation. Additionally, these derivatives modulate enzyme activity, protein dynamics, and diverse transcription factors involved in diseases, offering significant therapeutic potential (Srinivasulu et al., 2018).